2-(2-Bromo-4-fluorophenyl)cyclopentanone

• CAS No.: 1086599-78-1
• Molecular Formula: C11H10BrFO
• Molecular Weight: 257.10 g/mol
• IUPAC Name: 2-(2-bromo-4-fluorophenyl)cyclopentan-1-one
• InChI: InChI=1S/C11H10BrFO/c12-10-6-7(13)4-5-8(10)9-2-1-3-11(9)14/h4-6,9H,1-3H2
• InChI Key: GZUGKKBTJOORDG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)C2=C(C=C(C=C2)F)Br

Description

2-(2-Bromo-4-fluorophenyl)cyclopentanone is a useful research compound. Its molecular formula is C11H10BrFO and its molecular weight is 257.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heat a mixture of 2-bromo-4-fluoro-1-iodobenzene (4.5 g, 15 mmol), cyclopentanone (2.65 mL, 29.9 mmol), cesium carbonate (10.72 g, 32.9 mmol), 4,5-bis(disphenylphosphino)-9,9-dimethylxanthene (0.54 g, 0.9 mmol), and Palladium2(dibenzalacetone)3 [Pd2(dba)3)](0.35 g, 0.37 mmol) in dioxane (10 mL) to 80° C. under N2 for 22 h. After cooling the mixture to RT, dilute with ether, filter through a celite pad, and remove the solvent. Purify the residue by column chromatography (hexane:ether/20:1) to give the title compound (0.55 g, 15%). MS (GC) m/z 258 [M]+.